Cas no 105234-30-8 (2-(4-Oxoquinazolin-1(4H)-yl)acetic acid)

2-(4-Oxoquinazolin-1(4H)-yl)acetic acid is a quinazolinone derivative characterized by its oxo and acetic acid functional groups. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmacologically active molecules. Its quinazolinone core is a key scaffold in medicinal chemistry, often associated with bioactivity, while the acetic acid moiety enhances solubility and reactivity for further derivatization. The product is suitable for applications in drug discovery, where it can be utilized to synthesize analogs with potential therapeutic properties. Its well-defined structure and purity make it a reliable building block for research in heterocyclic chemistry and pharmaceutical development.
2-(4-Oxoquinazolin-1(4H)-yl)acetic acid structure
105234-30-8 structure
Product Name:2-(4-Oxoquinazolin-1(4H)-yl)acetic acid
CAS No:105234-30-8
MF:C10H8N2O3
MW:204.182
MDL:MFCD24490368
CID:3167408
PubChem ID:13566155
Update Time:2025-05-23

2-(4-Oxoquinazolin-1(4H)-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(4-Oxoquinazolin-1(4H)-yl)aceticacid
    • SCHEMBL4825486
    • CS-0156006
    • BS-14237
    • 1,4-Dihydro-chinazolin-4-on-1-yl-essigsaure
    • 105234-30-8
    • AKOS022647762
    • 2-(4-Oxoquinazolin-1(4H)-yl)acetic acid
    • MFCD24490368
    • D82849
    • 2-(4-oxoquinazolin-1-yl)acetic acid
    • (4-OXOQUINAZOLIN-1-YL)ACETIC ACID
    • 2-(4-oxo-1,4-dihydroquinazolin-1-yl)acetic acid
    • MDL: MFCD24490368
    • Inchi: 1S/C10H8N2O3/c13-9(14)5-12-6-11-10(15)7-3-1-2-4-8(7)12/h1-4,6H,5H2,(H,13,14)
    • InChI Key: RDMDEJWFERSUFP-UHFFFAOYSA-N
    • SMILES: C1C=CC=C2C=1C(=O)N=CN2CC(O)=O

Computed Properties

  • Exact Mass: 204.05349212g/mol
  • Monoisotopic Mass: 204.05349212g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 70Ų

2-(4-Oxoquinazolin-1(4H)-yl)acetic acid Pricemore >>

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Additional information on 2-(4-Oxoquinazolin-1(4H)-yl)acetic acid

Compound CAS No.105234-30-8: 2-(4-Oxoquinazolin-1(4H)-yl)acetic Acid

The compound CAS No.105234-30-8, also known as 2-(4-Oxoquinazolin-1(4H)-yl)acetic acid, is a fascinating molecule with significant potential in the fields of pharmacology and organic chemistry. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive research in recent years.

Structurally, 2-(4-Oxoquinazolin-1(4H)-yl)acetic acid consists of a quinazoline ring system with an oxo group at the 4-position and an acetic acid substituent at the 1-position. The quinazoline moiety is a well-known heterocyclic structure that has been extensively studied for its role in various biological processes, including enzyme inhibition and receptor modulation. The presence of the acetic acid group introduces additional functional diversity, enhancing the molecule's potential for interaction with biological targets.

Recent studies have highlighted the importance of CAS No.105234-30-8 in drug discovery efforts, particularly in the development of kinase inhibitors. Kinases are critical enzymes involved in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. The ability of this compound to inhibit specific kinases has been demonstrated in vitro, suggesting its potential as a lead compound for therapeutic development.

Beyond its enzymatic activity, 2-(4-Oxoquinazolin-1(4H)-yl)acetic acid has also been explored for its anti-inflammatory and antioxidant properties. Research indicates that this compound can modulate inflammatory pathways by inhibiting pro-inflammatory cytokines and reducing oxidative stress markers. These findings underscore its potential application in treating conditions characterized by chronic inflammation, such as arthritis and neurodegenerative diseases.

The synthesis of CAS No.105234-30-8 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure forms of this compound, which is crucial for studying its stereochemical effects on biological activity.

In terms of pharmacokinetics, studies have shown that 2-(4-Oxoquinazolin-1(4H)-yl)acetic acid exhibits favorable absorption profiles and moderate bioavailability when administered orally. Its metabolic stability has also been assessed, with findings indicating that it undergoes limited phase I metabolism, which may contribute to its prolonged half-life in vivo.

The safety profile of this compound has been evaluated through acute and chronic toxicity studies in preclinical models. Results suggest that it demonstrates low toxicity at therapeutic concentrations, with no significant adverse effects observed on major organ systems.

In conclusion, CAS No.105234-30-8, or 2-(4-Oxoquinazolin-1(4H)-yl)acetic acid, represents a promising candidate for further exploration in drug development due to its diverse biological activities and favorable pharmacokinetic properties.

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